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Compound of Interest

Compound Name: 2,6-Dichloroterephthalic acid

Cat. No.: B042647

For Researchers, Scientists, and Drug Development Professionals

This technical guide offers a comprehensive overview of the safety data and handling
precautions for 2,6-Dichloroterephthalic acid. Given the limited availability of a specific,
publicly accessible Safety Data Sheet (SDS) for this compound, this document compiles and
extrapolates information from the safety profiles of structurally similar chlorinated aromatic
acids. Professionals handling this chemical should treat this guide as a foundational resource
and always supplement it with institution-specific safety protocols and a thorough risk
assessment.

Physicochemical and Toxicological Data

The following tables summarize the known and anticipated physicochemical and toxicological
properties of 2,6-Dichloroterephthalic acid. Data for related compounds are included for
comparative purposes and to inform a conservative approach to handling.

Table 1: Physicochemical Properties
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2,6-Dichloroterephthalic 2,5-Dichloroterephthalic

Property . .
Acid Acid[1]

CAS Number 116802-97-2 13799-90-1

Molecular Formula CsHaCl204 CsHaCl204

Molecular Weight 235.02 g/mol 235.02 g/mol
White to off-white solid ]

Appearance o White powder
(anticipated)

) >99.0% (typical for research

Purity >99.0%

grade)
) <0.5% (typical for research
Loss on Drying <0.5%

grade)

Table 2: Toxicological Profile (Anticipated based on related compounds)
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Hazard

Classification

Precautionary Statement

Acute Toxicity (Oral)

Category 4 (Harmful if

swallowed)[2]

P301 + P312: IF
SWALLOWED: Call a POISON
CENTER or doctor/physician if

you feel unwell.

Skin Corrosion/Irritation

Category 2 (Causes skin
irritation)[ 3]

P302 + P352: IF ON SKIN:
Wash with plenty of soap and

water.[3]

Serious Eye Damage/Irritation

Category 2A (Causes serious

eye irritation)[3]

P305 + P351 + P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.[3]

Specific Target Organ Toxicity
(Single Exposure)

Category 3 (May cause

respiratory irritation)[3]

P304 + P340: IF INHALED:
Remove person to fresh air
and keep comfortable for
breathing.[3]

Experimental Protocols for Safe Handling

Adherence to rigorous experimental protocols is paramount when working with chlorinated

aromatic acids. The following methodologies are recommended to minimize exposure and

ensure a safe laboratory environment.

Personal Protective Equipment (PPE) Protocol

Arisk assessment should always precede the handling of 2,6-Dichloroterephthalic acid to

determine the appropriate level of PPE.
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é Personal Protective Equipment (PPE) h

(s

K afety glasses with side shields or goggles)

Ghemical-resistant gloves (e.g., nitrile, neopreneD

Select Appropriate PPE } Lab coat, closed-toe shoes

Use in a well-ventilated area or fume hood.
Consider a respirator for high-dust conditions.

AN J

Handling Risk
Chemical Assessment

Proceed with handling Handling
Complete

Click to download full resolution via product page

Figure 1. Recommended Personal Protective Equipment Protocol.

Spill Response Protocol

In the event of a spill, a clear and practiced response protocol is essential to mitigate hazards.
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Spill Detected

(Evacuate immediate area)
(Don appropriate PPE)
(Contain spill with absorbent materiaD

Carefully collect spilled material and absorbent

Place in a sealed, labeled container for disposal
(Decontaminate the spill area)

(Dispose of waste according to institutional and local regulations)

Report Incident

Click to download full resolution via product page

Figure 2. Spill Response Workflow.
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Hazard Identification and Risk Mitigation

A systematic approach to identifying and mitigating risks is crucial for the safe use of 2,6-
Dichloroterephthalic acid in a research and development setting.

GHS Hazard Classification (Anticipated)

Based on data from similar compounds, the following Globally Harmonized System (GHS)
classifications are anticipated.

Table 3: Anticipated GHS Hazard Classification

Hazard Class Hazard Category
Acute toxicity, Oral 4

Skin corrosion/irritation 2

Serious eye damage/eye irritation 2A

Specific target organ toxicity — Single exposure 3 (Respiratory tract irritation)

First Aid Measures

Immediate and appropriate first aid is critical in the event of exposure.

e Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek medical attention.[4]

o Skin Contact: Immediately wash skin with plenty of soap and water for at least 15-20
minutes.[4] Remove contaminated clothing and shoes. Seek medical attention if irritation

persists.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15-20 minutes,
occasionally lifting the upper and lower eyelids.[4] Remove contact lenses if present and
easy to do. Continue rinsing. Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting unless directed to do so by medical personnel. Never
give anything by mouth to an unconscious person. If conscious, rinse mouth and drink plenty
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of water. Seek immediate medical attention.[2]

Fire Fighting Measures

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

Specific Hazards Arising from the Chemical: Thermal decomposition may produce toxic and
corrosive fumes, including hydrogen chloride gas and carbon oxides.[2]

Protective Equipment for Firefighters: Wear self-contained breathing apparatus (SCBA) and
full protective gear.[5]

Stability and Reactivity

Reactivity: Not expected to be reactive under normal conditions.

Chemical Stability: Stable under recommended storage conditions.[2]

Conditions to Avoid: Avoid generation of dust, and exposure to heat, flames, and sparks.
Incompatible Materials: Strong oxidizing agents.

Hazardous Decomposition Products: Under fire conditions, may decompose to produce
hydrogen chloride gas and oxides of carbon.[2]

Logical Workflow for Safe Chemical Handling

The following diagram illustrates a logical workflow for the safe handling of chemicals like 2,6-

Dichloroterephthalic acid, from procurement to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Navigating the Safety Profile of 2,6-Dichloroterephthalic
Acid: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b042647#2-6-dichloroterephthalic-acid-safety-data-
sheet-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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